![molecular formula C16H19BrN2O2 B5062870 1-(4-bromophenyl)-3-(cyclohexylamino)-2,5-pyrrolidinedione](/img/structure/B5062870.png)
1-(4-bromophenyl)-3-(cyclohexylamino)-2,5-pyrrolidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-bromophenyl)-3-(cyclohexylamino)-2,5-pyrrolidinedione, also known as BCPAO, is a chemical compound that has garnered attention in the scientific community due to its potential therapeutic applications. BCPAO is a pyrrolidine derivative that has been shown to exhibit anti-inflammatory and analgesic properties. In
Scientific Research Applications
1-(4-bromophenyl)-3-(cyclohexylamino)-2,5-pyrrolidinedione has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the primary areas of research has been its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, which are molecules that contribute to the inflammation response. This makes this compound a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
Another area of research has been the analgesic properties of this compound. Studies have shown that this compound can reduce pain by inhibiting the production of prostaglandins, which are molecules that contribute to the sensation of pain. This makes this compound a potential candidate for the treatment of chronic pain.
Mechanism of Action
The mechanism of action of 1-(4-bromophenyl)-3-(cyclohexylamino)-2,5-pyrrolidinedione involves the inhibition of the cyclooxygenase (COX) enzyme. COX is an enzyme that is responsible for the production of prostaglandins, which are molecules that contribute to inflammation and pain. This compound inhibits the production of prostaglandins by blocking the activity of COX.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, this compound has been shown to have antioxidant properties. Studies have shown that this compound can scavenge free radicals, which are molecules that can damage cells and contribute to the development of diseases such as cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-(4-bromophenyl)-3-(cyclohexylamino)-2,5-pyrrolidinedione is its relatively simple synthesis method. This makes it an attractive candidate for further research and development. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are a number of future directions for research on 1-(4-bromophenyl)-3-(cyclohexylamino)-2,5-pyrrolidinedione. One area of research could be the development of novel formulations that improve the solubility and bioavailability of this compound. Another area of research could be the investigation of the potential of this compound as a treatment for cancer, as its antioxidant properties make it a potential candidate for the prevention and treatment of cancer. Additionally, further research could be conducted on the mechanism of action of this compound to better understand its effects on inflammation and pain.
Synthesis Methods
The synthesis of 1-(4-bromophenyl)-3-(cyclohexylamino)-2,5-pyrrolidinedione involves the reaction of 4-bromobenzaldehyde with cyclohexylamine and pyrrolidine-2,5-dione. The reaction is carried out under reflux in the presence of a catalyst such as p-toluenesulfonic acid. The resulting product is then purified by recrystallization to obtain pure this compound.
properties
IUPAC Name |
1-(4-bromophenyl)-3-(cyclohexylamino)pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19BrN2O2/c17-11-6-8-13(9-7-11)19-15(20)10-14(16(19)21)18-12-4-2-1-3-5-12/h6-9,12,14,18H,1-5,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULWFSIFMPIIIRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC2CC(=O)N(C2=O)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.